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Compound of Interest

Compound Name: 5-Ethoxy-2-nitrobenzonitrile

CAS No.: 1415819-87-2

Cat. No.: B1431996

Get Quote

Part 1: Executive Summary & Chemical Profile
5-Ethoxy-2-nitrobenzonitrile is a functionalized aromatic intermediate critical in the synthesis

of pharmaceutical pharmacophores (e.g., kinase inhibitors, cilostazol analogs). Its purification

and reaction efficiency are governed by its solubility in organic solvents.

In the absence of a specific public dataset, this guide utilizes Structure-Property Relationships

(SPR) with validated analogs to predict solubility behavior. The presence of the ethoxy group

generally increases lipophilicity compared to the methoxy analog, while the nitro and cyano

groups impart significant polarity, suggesting high solubility in polar aprotic solvents and

moderate solubility in esters.

Chemical Identity

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1431996#bc-rfq
https://www.benchchem.com/product/b1431996/docs?utm_src=pdf-body#technical-guide-solubility-profiling-thermodynamic-modeling-of-5-ethoxy-2-nitrobenzonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1431996?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Detail

Compound Name 5-Ethoxy-2-nitrobenzonitrile

CAS Number 1415819-87-2

Molecular Formula C₉H₈N₂O₃

Molecular Weight 192.17 g/mol

Key Functional Groups Ether (-OEt), Nitro (-NO₂), Nitrile (-CN)

Predicted MP
~110–125 °C (Based on 3-ethoxy-4-nitro isomer

[1])

Part 2: Predictive Solubility Landscape
Based on thermodynamic data from the structural analog 3-Nitrobenzonitrile [2], we can

construct a predictive solubility hierarchy.[1] This serves as the baseline for solvent selection in

your experimental design.

Solvent Class Suitability (Predicted)
The solubility (

) of nitrobenzonitriles typically follows this order based on polarity and hydrogen-bonding
capability:
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Solvent Class
Representative
Solvents

Predicted Solubility
Behavior

Process
Application

Polar Aprotic
Acetone, DMF,

Acetonitrile

High (Solubility > 0.1

mole fraction)

Reaction media; Initial

dissolution.

Esters Ethyl Acetate Moderate-High
Ideal Recrystallization

Solvent.

Alcohols
Methanol, Ethanol,

IPA

Moderate

(Temperature

dependent)

Anti-solvent or co-

solvent.

Non-Polar Toluene, Cyclohexane Low
Anti-solvent for

precipitation.

Aqueous Water
Insoluble (<

mole fraction)

Wash solvent for salt

removal.

Critical Insight: The isomer 3-Ethoxy-4-nitrobenzonitrile is successfully recrystallized from Ethyl

Acetate [1]. This is the recommended starting point for purification trials of the 5-ethoxy isomer.

Part 3: Experimental Protocol (Self-Validating
System)
To generate the specific data required for your drug master file (DMF) or process scale-up, you

must perform a Laser Monitoring Dynamic Method. This method is superior to gravimetric

analysis for detecting the precise point of dissolution without sampling errors.

Workflow Diagram (DOT)
The following diagram outlines the standard operating procedure (SOP) for generating the

solubility curve.
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Figure 1: Dynamic Laser Monitoring workflow for determining solid-liquid equilibrium (SLE).

Detailed Methodology
Preparation: Accurately weigh solute (

) and solvent (

) into a jacketed glass vessel (uncertainty

g).

Equilibration: set the thermostat to a starting temperature (e.g., 278.15 K). Stir continuously.

Laser Setup: Direct a laser beam (e.g., He-Ne, 632.8 nm) through the suspension. A

photodetector measures intensity.

Dynamic Heating: Slowly increase temperature (< 2 K/h near equilibrium).

Endpoint Detection: The temperature at which laser intensity reaches a maximum constant

value (indicating total dissolution) is recorded as

.

Validation: Repeat each concentration 3 times. The average

is used.
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Part 4: Thermodynamic Modeling
Once experimental data is gathered, it must be correlated to thermodynamic models to

calculate the Enthalpy (

) and Entropy (

) of dissolution. These parameters determine the energy cost of your purification process.

Recommended Model: Modified Apelblat Equation
For nitrobenzonitrile derivatives, the Modified Apelblat equation consistently provides the

lowest Relative Average Deviation (RAD) compared to van't Hoff or

models [2].

: Mole fraction solubility.[1][2]

: Absolute temperature (K).[1]

: Empirical model parameters derived from regression.

Thermodynamic Calculation Logic
Use the van't Hoff analysis to determine if the process is enthalpy-driven or entropy-driven.

If

: Endothermic (Solubility increases with T). Expected for this compound.

If

: Spontaneous dissolution.
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Figure 2: Decision matrix for crystallization strategy based on thermodynamic parameters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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